Cas no 135473-24-4 (1H-Pyrazole-5-carboxylic acid, 3-(2,4-dichlorophenyl)-1-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 3-(2,4-dichlorophenyl)-1-methyl-, ethyl ester
• CAS No: 135473-24-4
• MF: C₁₃H₁₂Cl₂N₂O₂
• MW: 299.152581214905
• MDL: MFCD17193495
• CID: 5217966
• Update Time: 2026-03-06

1H-Pyrazole-5-carboxylic acid, 3-(2,4-dichlorophenyl)-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-(2,4-dichlorophenyl)-1-methyl-, ethyl ester

• MDL： MFCD17193495
• Inchi： 1S/C13H12Cl2N2O2/c1-3-19-13(18)12-7-11(16-17(12)2)9-5-4-8(14)6-10(9)15/h4-7H,3H2,1-2H3
• InChI Key： QJLUPFUPWSWRCX-UHFFFAOYSA-N
• SMILES： N1(C)C(C(OCC)=O)=CC(C2=CC=C(Cl)C=C2Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazole-5-carboxylic acid, 3-(2,4-dichlorophenyl)-1-methyl-, ethyl ester

Comprehensive Overview of 1H-Pyrazole-5-carboxylic acid, 3-(2,4-dichlorophenyl)-1-methyl-, ethyl ester (CAS No. 135473-24-4)

The compound 1H-Pyrazole-5-carboxylic acid, 3-(2,4-dichlorophenyl)-1-methyl-, ethyl ester (CAS No. 135473-24-4) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a 2,4-dichlorophenyl group and an ethyl ester moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for pyrazole derivatives has surged, driven by their versatility in medicinal chemistry. The 3-(2,4-dichlorophenyl) substitution pattern is particularly noteworthy, as it enhances the compound's bioactivity and stability. This has led to increased interest in CAS No. 135473-24-4 as a building block for anti-inflammatory and antimicrobial agents, aligning with global health trends focused on combating resistant pathogens.

From an agrochemical perspective, the ethyl ester functional group in this compound improves its solubility and bioavailability, making it a candidate for pesticide formulations. With growing concerns about sustainable agriculture, researchers are exploring eco-friendly alternatives, and 1H-Pyrazole-5-carboxylic acid derivatives are often highlighted in studies targeting reduced environmental impact. This aligns with frequent search queries like "green chemistry pyrazole applications" or "biodegradable agrochemical intermediates."

Synthetic protocols for CAS No. 135473-24-4 typically involve multi-step reactions, including esterification and aryl substitution. Optimizing these processes is a hot topic in organic chemistry forums, where professionals discuss yield improvement and catalytic efficiency. The compound's 1-methyl group further influences its reactivity, a detail often queried in academic databases like SciFinder or Reaxys.

Analytical characterization of this compound relies on techniques such as NMR spectroscopy and mass spectrometry, with its dichlorophenyl protons producing distinct splitting patterns. These features are frequently referenced in educational content about spectral interpretation, addressing common learner questions like "how to identify substituted pyrazoles in NMR."

Regulatory compliance for 135473-24-4 varies by region, but its non-hazardous classification under standard safety protocols makes it accessible for laboratory use. This contrasts with trending discussions about stricter chemical regulations, positioning the compound as a practical choice for compliant research.

In material science, the π-conjugated system of this pyrazole derivative has sparked interest for organic electronics applications. Searches for "pyrazole-based semiconductors" or "heterocyclic conductive materials" often intersect with studies on this compound's derivatives.

Future research directions may explore its structure-activity relationships in greater depth, particularly regarding the steric effects of the methyl group at position 1. Such investigations would address persistent industry questions about optimizing molecular scaffolds for target-specific applications.